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Compound of Interest

Compound Name: Tetradecane

Cat. No.: B157292

For researchers, scientists, and drug development professionals, this in-depth guide explores
the historical research of tetradecane, detailing its physicochemical properties, synthesis, and
applications. All quantitative data is summarized in structured tables, and key experimental
protocols are provided. Visual diagrams created using Graphviz illustrate significant processes
and relationships.

Introduction to Tetradecane

Tetradecane (C14H30) is a linear saturated alkane, a colorless and odorless liquid at room
temperature. As a component of kerosene and diesel fuel, it has long been available through
the fractional distillation of crude oil. Historically, its specific isolation and characterization are
tied to the broader development of organic chemistry and the petroleum industry in the 19th
and early 20th centuries. While a singular "discovery" of tetradecane is not documented, its
presence in petroleum fractions was implicitly known as the science of distillation and
hydrocarbon analysis advanced.

Physicochemical Properties of Tetradecane

The physical and chemical properties of tetradecane have been well-characterized over the
last century, making it a useful standard in various scientific applications.
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Property Value

Molecular Formula C14H30

Molar Mass 198.39 g/mol

Melting Point 5.8 °C (42.4 °F; 278.9 K)
Boiling Point 253.5 °C (488.3 °F; 526.6 K)
Density 0.762 g/cm3 at 20 °C
Viscosity 2.13 mPa-s at 25 °C

Flash Point 100 °C (212 °F; 373 K)
Autoignition Temperature 200 °C (392 °F; 473 K)
Solubility in Water Insoluble

o ) Soluble in nonpolar solvents like benzene,
Solubility in Organic Solvents
chloroform, and hexane.

Historical and Modern Production and Synthesis of
Tetradecane

The primary historical and current source of tetradecane is petroleum. However, several
synthetic methods have been developed over the years for producing long-chain alkanes,
which would have been applicable to tetradecane.

Production from Petroleum

The industrial production of tetradecane relies on the fractional distillation of crude oil. This
process separates hydrocarbons based on their boiling points.

Experimental Protocol: Fractional Distillation of Kerosene

e Heating: Kerosene, a fraction of crude oil boiling between approximately 150 °C and 275 °C,
is heated in a distillation tower.

e Vaporization: The hydrocarbons in the kerosene vaporize and rise up the tower.
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+ Condensation: As the vapors rise, they cool and condense at different levels (trays)
corresponding to their boiling points.

¢ Collection: The fraction containing tetradecane is collected from the trays where the
temperature is around its boiling point (253.5 °C).

« Purification: The collected fraction is then further purified using methods like fractional
crystallization or chromatography to isolate high-purity tetradecane.
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 To cite this document: BenchChem. [A Historical and Technical Guide to Tetradecane for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b157292#historical-research-on-tetradecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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